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Introduction

Chitoheptaose, a chitin oligosaccharide with a degree of polymerization of seven, acts as a
potent Microbe-Associated Molecular Pattern (MAMP) in plants.[1] Its recognition by plant cell
surface receptors triggers a cascade of downstream signaling events, culminating in the
activation of defense-related genes and the enhancement of plant immunity against a broad
spectrum of pathogens.[1][2] This makes chitoheptaose a valuable tool for studying plant
defense responses, screening for novel immune-modulating compounds, and developing
strategies for crop protection. These application notes provide detailed protocols for the
treatment of plants with chitoheptaose to analyze gene expression, along with an overview of
the underlying signaling pathways.

Chitin, a polymer of 3-1,4-linked N-acetylglucosamine, is a major component of fungal cell
walls and insect exoskeletons.[1][2] Plants have evolved sophisticated mechanisms to detect
chitin fragments, such as chitoheptaose, which are released during pathogen attack. This
recognition is crucial for initiating Pattern-Triggered Immunity (PTI), the first line of inducible
plant defense.

Chitoheptaose-Induced Signaling Pathway
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The perception of chitoheptaose at the cell surface initiates a well-defined signaling cascade.
The initial recognition is mediated by Lysin Motif (LysM) receptor-like kinases (RLKS). In the
model plant Arabidopsis thaliana, a receptor complex involving LYK5, and CERK1 (also known
as LYK1) is crucial for high-affinity chitin binding and signal initiation. LYKS5 is proposed to be
the primary chitin-binding protein, which then forms a complex with CERK1 to activate
downstream signaling.

Upon chitoheptaose binding, the receptor complex activates downstream signaling
components, including a mitogen-activated protein kinase (MAPK) cascade. This signaling
pathway leads to the production of reactive oxygen species (ROS), calcium influx, and
extensive transcriptional reprogramming, including the upregulation of defense-related genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12385539?utm_src=pdf-body-img
https://www.benchchem.com/product/b12385539?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

» 1. Chitin signaling and plant disease resistance - PMC [pmc.ncbi.nlm.nih.gov]

e 2. ALysM Receptor-Like Kinase Plays a Critical Role in Chitin Signaling and Fungal
Resistance in Arabidopsis - PMC [pmc.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Chitoheptaose Treatment for Gene Expression Analysis
in Plants: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385539#chitoheptaose-treatment-for-gene-
expression-analysis-in-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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